1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-benzylsulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H19FN2O2S/c18-16-8-4-5-9-17(16)19-10-12-20(13-11-19)23(21,22)14-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: FDASLPLAAHBRSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C17H19FN2O2S
• Molecular Weight: 334.4 g/mol

Description

1-(Benzylsulfonyl)-4-(2-fluorophenyl)piperazine, also known as BFP, is a chemical compound that has gained attention in the scientific community due to its potential pharmacological properties. BFP has been found to exhibit a range of biological activities, including antitumor, antiviral, and antidepressant effects.

Mechanism of Action

The mechanism of action of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has also been found to inhibit the activity of the serotonin transporter, which is a target for many antidepressant drugs.
Biochemical and Physiological Effects:
1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to exhibit a range of biochemical and physiological effects. In cancer cells, 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been shown to induce cell cycle arrest, apoptosis, and autophagy. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has also been found to inhibit the migration and invasion of cancer cells. In animal models, 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to exhibit antidepressant effects by increasing the levels of serotonin and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine is its potent antitumor activity against a range of cancer cell lines. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has also been found to have antiviral and antidepressant effects. However, one of the limitations of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine is its low solubility in water, which can make it difficult to administer in vivo. Additionally, 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to exhibit toxicity at high doses, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research on 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine. One direction is to investigate the potential of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine as a combination therapy with other anticancer drugs. Another direction is to develop more water-soluble derivatives of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine to improve its bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine and its potential side effects. Overall, 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has shown promising pharmacological properties and warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis method of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine involves a series of chemical reactions. One of the most common methods for synthesizing 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine is through the reaction of 2-fluoroaniline with benzylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with piperazine to obtain 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine. The purity of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine can be further improved through recrystallization and chromatographic techniques.

Scientific Research Applications

1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been extensively studied for its potential pharmacological properties. One of the most promising applications of 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine is in the field of cancer treatment. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has also been shown to have antiviral activity against the herpes simplex virus and the human immunodeficiency virus (HIV). Additionally, 1-(benzylsulfonyl)-4-(2-fluorophenyl)piperazine has been found to exhibit antidepressant effects in animal models.